N-{1-[6-(Trifluoromethyl)pyrimidin-4-YL]piperidin-4-YL}furan-2-carboxamide

• IUPAC Name: N-[1-[6-(trifluoromethyl)pyrimidin-4-yl]piperidin-4-yl]furan-2-carboxamide
• InChI: InChI=1S/C15H15F3N4O2/c16-15(17,18)12-8-13(20-9-19-12)22-5-3-10(4-6-22)21-14(23)11-2-1-7-24-11/h1-2,7-10H,3-6H2,(H,21,23)
• InChI Key: NSGDGCLMPKBGOV-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1NC(=O)C2=CC=CO2)C3=NC=NC(=C3)C(F)(F)F
• Molecular Formula: C15H15F3N4O2
• Molecular Weight: 340.30 g/mol
• CAS No.: 1775492-53-9

Description

N-{1-[6-(Trifluoromethyl)pyrimidin-4-YL]piperidin-4-YL}furan-2-carboxamide is a useful research compound. Its molecular formula is C15H15F3N4O2 and its molecular weight is 340.306. The purity is usually 95%.
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Scientific Research Applications

Antineoplastic Applications

Metabolism in Chronic Myelogenous Leukemia (CML) Treatment

Flumatinib, a related compound with a trifluoromethyl group and a pyrimidine ring, has been studied for its metabolism in CML patients. It is noted for its Phase I clinical trials in China, aiming to identify the main metabolic pathways in humans. The study highlighted the primary metabolites resulting from N-demethylation, N-oxidation, hydroxylation, and amide hydrolysis, providing insight into the drug's processing in the body (Gong et al., 2010).

Synthetic Chemistry and Reactivity

Synthesis of Lactam-Derived Enol Triflates

Research into pyrrolidinone- and piperidinone-derived enol triflates, involving the preparation from corresponding lactams, highlights the role of specific substituents for stability and reactivity. This study contributes to the broader understanding of synthetic pathways and functional group transformations relevant to N-{1-[6-(trifluoromethyl)-4-pyrimidinyl]-4-piperidyl}-2-furamide analogs (Luker, Hiemstra, & Speckamp, 1997).

Inflammatory and Analgesic Agents

Synthesis and Bioactivity of Novel Compounds

A study involving the synthesis of novel compounds derived from visnaginone and khellinone, with a focus on anti-inflammatory and analgesic agents, provides a template for understanding the bioactivity potential of structurally similar compounds. The research evaluates the COX-1/COX-2 inhibitory, analgesic, and anti-inflammatory activities, indicating the therapeutic relevance of the core structure in biomedical research (Abu‐Hashem, Al-Hussain, & Zaki, 2020).

Catalytic Applications

Lewis Basic Catalyst for Hydrosilylation

The development of l-piperazine-2-carboxylic acid derived N-formamides as highly enantioselective Lewis basic catalysts for the hydrosilylation of N-aryl imines showcases the catalytic utility of piperazine derivatives. This research demonstrates the importance of the arene sulfonyl group for achieving high enantioselectivity and broad substrate applicability, relevant for understanding the chemical versatility of related compounds (Wang et al., 2006).